Cas no 848470-34-8 (2-Propen-1-one, 3-phenyl-1-(2,3,4,6-tetrahydroxyphenyl)-)
848470-34-8 structure
Product Name:2-Propen-1-one, 3-phenyl-1-(2,3,4,6-tetrahydroxyphenyl)-
CAS No:848470-34-8
MF:C15H12O5
MW:272.252784729004
CID:4221504
Update Time:2025-04-01
2-Propen-1-one, 3-phenyl-1-(2,3,4,6-tetrahydroxyphenyl)- Chemical and Physical Properties
Names and Identifiers
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- 2-Propen-1-one, 3-phenyl-1-(2,3,4,6-tetrahydroxyphenyl)-
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- Inchi: 1S/C15H12O5/c16-10(7-6-9-4-2-1-3-5-9)13-11(17)8-12(18)14(19)15(13)20/h1-8,17-20H
- InChI Key: ZKNBQUBEUHJKOQ-UHFFFAOYSA-N
- SMILES: C(C1=C(O)C=C(O)C(O)=C1O)(=O)C=CC1=CC=CC=C1
Experimental Properties
- Density: 1.483±0.06 g/cm3(Predicted)
- Melting Point: 175 °C
- Boiling Point: 534.2±50.0 °C(Predicted)
- pka: 6.97±0.45(Predicted)
2-Propen-1-one, 3-phenyl-1-(2,3,4,6-tetrahydroxyphenyl)- Related Literature
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Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
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Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
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